Cas no 1261857-69-5 (3-(2-Amino-3-hydroxybenzoyl)pyridine)

• Product Name: 3-(2-Amino-3-hydroxybenzoyl)pyridine
• CAS No: 1261857-69-5
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 4928404
• Update Time: 2025-06-08

3-(2-Amino-3-hydroxybenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Amino-3-hydroxybenzoyl)pyridine

• Inchi： 1S/C12H10N2O2/c13-11-9(4-1-5-10(11)15)12(16)8-3-2-6-14-7-8/h1-7,15H,13H2
• InChI Key： FYYDDJJQFUTQBO-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(C(C2C=NC=CC=2)=O)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 1.7
• Topological Polar Surface Area: 76.2

Additional information on 3-(2-Amino-3-hydroxybenzoyl)pyridine

Introduction to 3-(2-Amino-3-hydroxybenzoyl)pyridine (CAS No: 1261857-69-5) and Its Emerging Applications in Chemical Biology and Medicine

3-(2-Amino-3-hydroxybenzoyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No) 1261857-69-5, is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. This compound belongs to the benzoylpyridine class, which has been extensively studied for its potential applications in drug discovery and therapeutic interventions. The presence of both amino and hydroxyl functional groups in its aromatic backbone enhances its reactivity, making it a valuable scaffold for designing novel bioactive molecules.

The molecular structure of 3-(2-Amino-3-hydroxybenzoyl)pyridine consists of a pyridine ring linked to a benzoyl group, with an amino substituent at the 2-position of the benzene ring and a hydroxyl group at the 3-position. This arrangement confers distinct electronic and steric properties, enabling the compound to interact with biological targets in diverse ways. The pyridine moiety is particularly noteworthy, as it is a common pharmacophore found in many bioactive molecules, including antiviral, antibacterial, and anticancer agents. The benzoyl group further enhances the compound's potential as a drug candidate by contributing to hydrogen bonding interactions and improving solubility in polar environments.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases, particularly those involving enzyme-mediated pathways. 3-(2-Amino-3-hydroxybenzoyl)pyridine has emerged as a promising candidate for inhibiting key enzymes implicated in metabolic disorders, inflammation, and cancer. For instance, studies have demonstrated its ability to modulate the activity of protein kinase C (PKC), an enzyme family involved in signal transduction and cell proliferation. The amino and hydroxyl groups on the benzoylpyridine scaffold allow for selective binding to the active site of PKC enzymes, thereby inhibiting their catalytic activity. This mechanism has been explored in preclinical models of cancer, where PKC inhibition has shown tumor suppressive effects.

Moreover, 3-(2-Amino-3-hydroxybenzoyl)pyridine has been investigated for its potential role in treating neurological disorders. Research indicates that this compound can cross the blood-brain barrier and interact with neurotransmitter receptors, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The hydroxyl group on the benzene ring facilitates hydrogen bonding with polar residues in receptor binding pockets, enhancing binding affinity. Additionally, the pyridine ring can engage in π-stacking interactions with aromatic residues in proteins, further stabilizing the compound-receptor complex.

The synthesis of 3-(2-Amino-3-hydroxybenzoyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route begins with the condensation of 2-amino-3-hydroxybenzoic acid with pyridine derivatives under acidic or basic catalysis. Subsequent functional group modifications, such as esterification or amidation, can be employed to tailor the compound's properties for specific applications. Advanced techniques like microwave-assisted synthesis have also been utilized to improve reaction efficiency and reduce environmental impact.

Recent advances in computational chemistry have further enhanced the understanding of 3-(2-Amino-3-hydroxybenzoyl)pyridine's interactions with biological targets. Molecular docking studies have revealed that this compound can bind to various protein families with high affinity, including kinases, transcription factors, and ion channels. These findings have guided the design of derivatives with improved pharmacokinetic properties and reduced off-target effects. For example, modifications at the amino group have been shown to enhance selectivity towards specific PKC isoforms while minimizing toxicity.

The pharmaceutical industry has taken note of 3-(2-Amino-3-hydroxybenzoyl)pyridine's potential as a drug candidate. Several companies are currently conducting preclinical studies to evaluate its efficacy and safety profile in animal models. Initial results suggest that this compound exhibits significant therapeutic benefits across multiple disease indications without causing severe side effects. These findings have prompted interest from investors and regulatory agencies alike, who are keen on seeing this molecule progress into clinical trials.

In conclusion,3-(2-Amino-3-hydroxybenzoyl)pyridine (CAS No: 1261857-69-5) is a versatile compound with broad applications in chemical biology and medicine. Its unique structural features enable it to interact with biological targets in diverse ways while maintaining high specificity. As research continues to uncover new therapeutic uses for this molecule,3-(2-Amino-3-hydroxybenzoyl)pyridine is poised to play a significant role in next-generation drug development efforts aimed at treating some of humanity's most challenging diseases.